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Compound of Interest

Compound Name: DH 97

Cat. No.: B2546703 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, immediate safety and logistical information for the proper

disposal of DH-97, a potent and specific MT2 melatonin receptor antagonist used in research.

Due to the absence of a specific Safety Data Sheet (SDS) for DH-97, a cautious approach,

treating the compound as a potentially hazardous chemical, is mandatory. All procedures must

be conducted in accordance with your institution's Environmental Health and Safety (EHS)

guidelines and local regulations.

Immediate Safety and Hazard Assessment
DH-97, identified by CAS numbers 220339-00-4 and 343263-95-6, is a research chemical with

high biological activity.[1] While specific toxicity data is not readily available, its nature as a

potent receptor antagonist necessitates careful handling to avoid accidental exposure. The

following precautions should be taken:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (e.g., nitrile), safety glasses or goggles, and a lab coat when handling DH-

97.

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, especially when dealing with the powdered form to avoid inhalation.
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Spill Management: In case of a spill, contain the material with an inert absorbent (e.g.,

vermiculite, sand) and place it in a sealed, labeled container for disposal as hazardous

waste. Do not wash spills down the drain.

Quantitative Data and Physical Properties
A summary of the available data for DH-97 is provided below for reference during handling and

disposal procedures.

Property Value

Chemical Name
N-[2-[2-(phenylmethyl)-1H-indol-3-

yl]ethyl]pentanamide

CAS Number 220339-00-4, 343263-95-6

Molecular Formula C₂₂H₂₆N₂O

Molecular Weight 334.46 g/mol

Appearance Solid powder

Solubility Soluble in DMSO

Step-by-Step Disposal Protocol
The proper disposal of DH-97 must be managed as hazardous chemical waste. Adherence to

the following step-by-step protocol is crucial for safety and regulatory compliance.

1. Waste Segregation and Collection:

Unused/Expired DH-97: Keep the compound in its original, labeled container. If the original

container is compromised, transfer it to a new, compatible, and clearly labeled container.

Contaminated Materials: Any materials that have come into contact with DH-97, such as

weighing boats, pipette tips, gloves, and absorbent paper, must be considered contaminated

and disposed of as hazardous waste.
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Solutions: Solutions containing DH-97 should be collected in a designated, sealed, and

clearly labeled hazardous waste container. Do not mix with other waste streams unless

explicitly permitted by your institution's EHS guidelines.

2. Containerization and Labeling:

Place all solid and liquid waste containing DH-97 into a designated, sealable, and chemically

resistant waste container.

The container must be clearly labeled with "Hazardous Waste," the full chemical name "N-[2-

[2-(phenylmethyl)-1H-indol-3-yl]ethyl]pentanamide," and the approximate quantity of the

waste.

3. Storage:

Store the sealed and labeled hazardous waste container in a designated, secure, and well-

ventilated area, away from incompatible materials.

4. Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Do not dispose of DH-97 down the drain or in the regular trash.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of DH-97

and associated materials.
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Caption: Decision workflow for the proper disposal of DH-97.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of DH-97: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2546703#dh-97-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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